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Eupalinilide C Eupalinilide C
Brand Name: Vulcanchem
CAS No.: 757202-11-2
VCID: VC0150141
InChI: InChI=1S/C20H24O7/c1-9(4-5-21)18(22)26-13-7-20(24)8-25-12-6-10(2)14(16(12)20)17-15(13)11(3)19(23)27-17/h4,6,12-17,21,24H,3,5,7-8H2,1-2H3/b9-4+/t12-,13-,14+,15-,16-,17-,20+/m1/s1
SMILES: CC1=CC2C3C1C4C(C(CC3(CO2)O)OC(=O)C(=CCO)C)C(=C)C(=O)O4
Molecular Formula: C20H24O7
Molecular Weight: 376.4 g/mol

Eupalinilide C

CAS No.: 757202-11-2

Reference Standards

VCID: VC0150141

Molecular Formula: C20H24O7

Molecular Weight: 376.4 g/mol

Eupalinilide C - 757202-11-2

CAS No. 757202-11-2
Product Name Eupalinilide C
Molecular Formula C20H24O7
Molecular Weight 376.4 g/mol
IUPAC Name [(1R,2R,6R,7R,9R,12R,15S)-9-hydroxy-14-methyl-5-methylidene-4-oxo-3,11-dioxatetracyclo[7.5.1.02,6.012,15]pentadec-13-en-7-yl] (E)-4-hydroxy-2-methylbut-2-enoate
Standard InChI InChI=1S/C20H24O7/c1-9(4-5-21)18(22)26-13-7-20(24)8-25-12-6-10(2)14(16(12)20)17-15(13)11(3)19(23)27-17/h4,6,12-17,21,24H,3,5,7-8H2,1-2H3/b9-4+/t12-,13-,14+,15-,16-,17-,20+/m1/s1
Standard InChIKey QWNQZWRFKIHTPL-NPUYJLKLSA-N
Isomeric SMILES CC1=C[C@@H]2[C@@H]3[C@H]1[C@@H]4[C@@H]([C@@H](C[C@@]3(CO2)O)OC(=O)/C(=C/CO)/C)C(=C)C(=O)O4
SMILES CC1=CC2C3C1C4C(C(CC3(CO2)O)OC(=O)C(=CCO)C)C(=C)C(=O)O4
Canonical SMILES CC1=CC2C3C1C4C(C(CC3(CO2)O)OC(=O)C(=CCO)C)C(=C)C(=O)O4
PubChem Compound 11417523
Last Modified Nov 11 2021
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